Cas no 610757-86-3 (2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 610757-86-3
• MF: C₁₆H₁₇BrO₇
• MW: 401.205984830856
• CID: 6391784
• PubChem ID: 1963787
• Update Time: 2023-12-26

2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-1-benzofuran-3-carboxylate
• 2-methoxyethyl 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-5-(2-methoxy-2-oxoethoxy)-2-methyl-, 2-methoxyethyl ester
• F1190-0203
• AKOS002163536
• SR-01000908388
• SR-01000908388-1
• Z57921618
• 610757-86-3

• Inchi： 1S/C16H17BrO7/c1-9-15(16(19)22-5-4-20-2)10-6-13(23-8-14(18)21-3)11(17)7-12(10)24-9/h6-7H,4-5,8H2,1-3H3
• InChI Key： WJBNYHBJMQAIBH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)OC(C)=C2C(=O)OCCOC)OCC(=O)OC

Computed Properties

• Exact Mass: 400.01577g/mol
• Monoisotopic Mass: 400.01577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.450±0.06 g/cm3(Predicted)
• Boiling Point: 443.4±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives